Cas no 99705-29-0 (Methoxypivalonitrile)

• Product Name: Methoxypivalonitrile
• CAS No: 99705-29-0
• MF: C₆H₁₁NO
• MW: 113.157641649246
• MDL: MFCD16251437
• CID: 1002985
• PubChem ID: 13531384
• Update Time: 2025-07-21

Methoxypivalonitrile Chemical and Physical Properties

Names and Identifiers

• Methoxypivalonitrile
• 3-Methoxy-2,2-dimethylpropanenitrile
• 3-methoxy-2,2-dimethylpropionitrile
• Propanenitrile,3-methoxy-2,2-dimethyl
• AKOS022468198
• CEMLHCYKDRPMSS-UHFFFAOYSA-N
• CS-0233747
• Z1255429538
• MFCD16251437
• FT-0671070
• EN300-135862
• SCHEMBL641728
• 99705-29-0
• DTXSID60543120
• DB-128411
• G32519

• MDL： MFCD16251437
• Inchi： 1S/C6H11NO/c1-6(2,4-7)5-8-3/h5H2,1-3H3
• InChI Key： CEMLHCYKDRPMSS-UHFFFAOYSA-N
• SMILES： O(C)CC(C#N)(C)C

Computed Properties

• Exact Mass: 113.08400
• Monoisotopic Mass: 113.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Boiling Point: 158-160?C
• PSA: 33.02000
• LogP: 1.18258

Additional information on Methoxypivalonitrile

Introduction to Methoxypivalonitrile (CAS No. 99705-29-0)

Methoxypivalonitrile, with the chemical formula C₆H₉NO, is a significant compound in the realm of organic synthesis and pharmaceutical research. Its CAS number, 99705-29-0, uniquely identifies it in the global chemical database, underscoring its importance in various industrial and academic applications. This compound has garnered considerable attention due to its versatile utility as an intermediate in the synthesis of fine chemicals and pharmaceuticals.

The structure of Methoxypivalonitrile consists of a nitrile group (-CN) attached to a isobutyl backbone that is further substituted with a methoxy group (-OCH₃). This unique structural configuration imparts distinct chemical properties that make it a valuable building block in synthetic chemistry. The presence of both electron-withdrawing and electron-donating groups enhances its reactivity, making it a preferred choice for various chemical transformations.

In recent years, Methoxypivalonitrile has been extensively studied for its potential applications in pharmaceutical development. Its role as a precursor in the synthesis of complex molecules has been highlighted in multiple research studies. For instance, it has been utilized in the preparation of non-steroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The compound's ability to undergo various functional group transformations allows for the creation of diverse pharmacophores, which are essential for drug design.

One of the most notable applications of Methoxypivalonitrile is in the synthesis of chiral compounds, which are crucial in the development of enantiomerically pure pharmaceuticals. The compound's structural features enable it to participate in asymmetric synthesis reactions, leading to the production of optically active molecules. This capability is particularly valuable in the pharmaceutical industry, where enantiomeric purity can significantly impact the efficacy and safety of drugs.

Recent advancements in green chemistry have also highlighted Methoxypivalonitrile as a sustainable alternative in synthetic processes. Researchers have explored its use in catalytic reactions that minimize waste and energy consumption. For example, palladium-catalyzed cross-coupling reactions involving Methoxypivalonitrile have been optimized to achieve high yields while adhering to environmental standards. Such innovations align with the growing global emphasis on sustainable chemical practices.

The compound's reactivity also extends to polymer chemistry, where it serves as a monomer or intermediate in the synthesis of specialty polymers. These polymers exhibit unique properties that make them suitable for applications such as coatings, adhesives, and advanced materials. The incorporation of Methoxypivalonitrile into polymer backbones enhances thermal stability and mechanical strength, making these materials more viable for industrial use.

In addition to its pharmaceutical and polymer applications, Methoxypivalonitrile has been explored for its potential use in agrochemicals. Its structural versatility allows it to be incorporated into molecules that exhibit herbicidal or pesticidal properties. By serving as a key intermediate, it contributes to the development of more effective and environmentally friendly agrochemical formulations.

The synthesis of Methoxypivalonitrile itself is an area of active research. Modern synthetic methodologies have focused on improving yield and purity while reducing costs and environmental impact. Continuous flow chemistry, for instance, has been employed to enhance the efficiency of its production process. This approach not only increases throughput but also minimizes solvent usage and byproduct formation.

As our understanding of molecular interactions deepens, Methoxypivalonitrile continues to play a pivotal role in drug discovery and development. Its ability to undergo selective modifications allows researchers to fine-tune molecular structures for optimal biological activity. This adaptability makes it an indispensable tool in medicinal chemistry laboratories worldwide.

The future prospects for Methoxypivalonitrile are promising, with ongoing research aimed at uncovering new applications and refining existing synthetic routes. Collaborative efforts between academia and industry are expected to drive innovation, leading to novel derivatives and applications that further expand its utility across multiple sectors.